Methyl 3-aminophenylacetate
Overview
Description
- Safety Information : It is classified as a Warning substance with hazard statements H315, H319, and H335. Precautionary statements include P271, P261, and P280 .
Molecular Structure Analysis
The molecular structure of Methyl 3-aminophenylacetate consists of a methyl group attached to the phenyl ring via an acetate linkage. The hydrochloride salt forms a crystalline solid. The compound’s structure plays a crucial role in its properties and reactivity .
Chemical Reactions Analysis
While specific reactions involving Methyl 3-aminophenylacetate are not explicitly documented in the sources, we can infer that it may participate in various organic transformations typical of compounds containing an amine and an ester functional group. Further experimental investigations would be necessary to elucidate its reactivity and potential applications.
Physical And Chemical Properties Analysis
Scientific Research Applications
1. Enzymatic Synthesis in Pharmaceutical Applications Methyl 3-aminophenylacetate is utilized in enzymatic processes for pharmaceutical synthesis. For instance, an alpha-amino acid ester hydrolase from Acetobacter turbidans catalyzes the synthesis of cephalexin, a cephalosporin antibiotic, using methyl 3-aminophenylacetate and 7-amino-3-deacetoxycephalosporanic acid (Takahashi, Yamazaki, & Kato, 1974). This enzyme demonstrates substrate specificity for various amino acid esters, including methyl 3-aminophenylacetate, in both hydrolysis and synthetic activities.
2. Chemical Analysis and Spectroscopy Methyl 3-aminophenylacetate has been studied in the field of spectroscopy. A vibrational spectroscopy study based on Density Functional Theory (DFT) involved investigating the group vibrations of 3-aminophenylacetic acid, which is structurally similar to methyl 3-aminophenylacetate. This study examined various conformers of the molecule and their potential dimer structures, contributing to the understanding of the compound's vibrational properties and its intermolecular interactions (Akkaya, Balci, Goren, & Akyuz, 2015).
3. Metabolic Studies in Animals Methyl 3-aminophenylacetate and related compounds have been used in metabolic studies in animals. For example, a study on the metabolism of 3,4-dihydroxyphenylacetic acid in fish highlighted the methylation reactions of similar compounds in these organisms. This research provided insights into the metabolic pathways and transformations of such compounds in aquatic species (Scheline, 1962).
4. Antiviral Research In the field of antiviral research, methyl 3-aminophenylacetate has been evaluated for its inhibitory activity against enterovirus 71 (EV71) infection. A study found that the compound could inhibit EV71 replication in rhabdomyosarcoma cells, suggesting its potential as a novel compound for antiviral therapies (Zhang, Zhao, & Yang, 2012).
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
It is possible that it may interact with its targets in a way that alters their function, leading to changes in cellular processes .
Biochemical Pathways
The biochemical pathways affected by Methyl 3-aminophenylacetate are currently unknown. Given the compound’s structure, it may be involved in amino acid metabolism or other related pathways . .
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Result of Action
It is possible that it may have effects on cellular signaling, enzyme activity, or other cellular processes .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Methyl 3-aminophenylacetate. Factors such as pH, temperature, and the presence of other molecules can affect how Methyl 3-aminophenylacetate interacts with its targets and carries out its functions . .
properties
IUPAC Name |
methyl 2-(3-aminophenyl)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-12-9(11)6-7-3-2-4-8(10)5-7/h2-5H,6,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVKGNQRDVFGNIW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CC(=CC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20516592 | |
Record name | Methyl (3-aminophenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20516592 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-aminophenylacetate | |
CAS RN |
52913-11-8 | |
Record name | Methyl (3-aminophenyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20516592 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 3-aminophenylacetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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